Layered structures consisting of stiff thin films and compliant matrixes are widely observed in flexible electronics, geology and composite materials. In this work, through analytic modelling and numerical simulations, we investigate the buckling instability of a stiff thin film embedded between two compliant substrates under uniaxial compression. Considering the shear stresses at the film/substrate interfaces and the finite geometry change of the film, the critical compressive strain, buckling wavelength and amplitude of sinusoidal wrinkles are analytically derived by the energy method. The analytic predictions agree well with the results obtained by finite element analysis. The post-buckling morphology may be sinusoidal or multiple-period, depending on the compressive strain and the modulus ratio of two compliant substrates. Our results aid in understanding the buckling of compliant substrate/film/compliant substrate tri-layer structures.

In this study, the dynamic responses of a cracked beam layed on a visco-elastic foundation subjected to moving loads are calculated. An Euler–Bernoulli beam model is used to describe the beam behaviors. In addition, the beam has several open cracks one-sided with different depths. By using the Fourier transform, the dynamic responses of the beam are determined analytically in the frequency domain with the help of Green’s function. By coupling with the periodic supported beam model, an analytical model of the railway sleeper is developed. This model allows the fast calculation of the dynamic responses of a damaged sleeper. A dynamic computational model using the FEM method was also developed and compared to the analytical model. The results from the two methods are relatively comparable for three cases of beams without cracks, beams with one crack, and beams with two cracks.

A new approach for solving computational mechanics problems using physics-informed neural networks (PINNs) is proposed. Variational forms of residuals for the governing equations of solid mechanics are utilized, and the residual is evaluated over the entire computational domain by employing domain decomposition and polynomials test functions. A parameter network is introduced and initial and boundary conditions, as well as data mismatch, are incorporated into a total loss function using a weighted summation. The accuracy of the model in solving forward problems of solid mechanics is demonstrated to be higher than that of the finite element method (FEM). Furthermore, homogeneous and heterogeneous material distributions can be effectively captured by the model using limited observations, such as strain components. This contribution is significant for potential applications in non-destructive evaluation, where obtaining detailed information about the material properties is difficult.

This study aimed to predict the hemodynamic performance of frozen elephant trunk (FET) intervention in surgically repaired type A aortic dissection (TAAD) patients through computational simulations of post-operative scenarios. Patient-specific geometries of a single patient were reconstructed from pre- and post-FET intervention computed tomography angiography (CTA) images. The pre-FET geometry was used to create post-FET geometry through anatomical modifications and a simplified finite element simulation to inflate the stented true lumen (TL) segment. Computational fluid dynamics (CFD) simulations were then performed on the virtually created post-FET geometry, and the results were compared with those obtained with the actual post-FET geometry. Various intervention scenarios with different stent-graft (SG) lengths and TL volume expansion were also simulated and compared to study their impacts on hemodynamic performance. A good overall agreement was achieved between the virtual and real post-FET models, with the maximum difference in true and false lumen (FL) pressures along the dissected aorta being 4.2%. Simulation results for the actual intervention revealed high wall shear stress (WSS) and pressure around a distal tear that was found to have expanded on post-FET scan. Extending the SG length dramatically reduced the maximum WSS and pressure around the distal tear. This pilot study demonstrates the feasibility of using the simplified simulation workflow for personalized assessment of aortic hemodynamics following FET intervention in repaired TAAD. Further studies in a large patient cohort are warranted.

Finger seals are widely investigated because of their excellent sealing performance. The finger beam can deform to adapt to the rotor radial vibration when working. The seal is in contact with the rotor surface. Such nonlinear contact forces induce instability and high-order independent nonlinear vibrations, which are harmful to the rotor system. Previous research has usually focused on the finger itself, while the impact of a particular finger end, called the foot, has not drawn much attention. In this paper, a nonlinear finger seal force model considering the interaction between the feet of adjacent laminates is established. It is characterized by coupling rotor displacement and seal deformation and agrees well with the finite element simulation. Based on the Timoshenko beam theory and short bearing assumption, a rotor-bearing-finger seal system is established. The nonlinear dynamic characteristics of the system are analyzed through spectrum cascades, bifurcation diagrams, Poincaré maps, etc. The effects of rotational speed, eccentricity, pressure difference, and the number of seal laminates are studied. The period doubling evolution of the nonlinear vibrations is discussed. High-order independent nonlinear vibrations are discovered, and their detailed nonlinear mechanisms are revealed. This research provides a theoretical basis for the rotor-bearing-finger seal system.

The stress–strain state of a pipeline segment with a branch pipe of smaller diameter, which is under internal pressure, is investigated. The mathematical model of this mechanical object is a boundary value problem for a system of six partial differential equations. This boundary value problem describes the deformation of an elastic surface containing a singular line and immersed in three-dimensional space. From this three-dimensional mathematical model in a domain with curved boundary, a resolving boundary value problem in a planar domain is obtained. An algorithm for numerical analysis of the deformed state of a pipeline with a branch pipe by the finite element method is created and implemented. An approach to suppress the error of the numerical solution, which significantly improved the accuracy of the results, is proposed. As a result of numerical experiments, it is found that the proposed algorithms and methods make it possible to approximate a given solution of the reduced pipe deformation problem with a branch pipe by its numerical solution with high accuracy.

In this study, a novel nano-electromechanical system (NEMS) mass nanosensor made from a functionally graded porous (FGP) core bonded with piezo-electro-magnetic (PEM) layers is proposed to reveal the combined effect of FGP and PEM on the sensitivity performance of mass nanosensors. First, a theoretical model for this mass nanosensor attached with single/multiple nanoparticles is established via nonlocal strain gradient plate theory. Herein, the FGP core obeying the power-law and sigmoid-law gradient patterns is taken into account, and the inside porosity is considered as even and uneven distributions. Subsequently, the natural frequency shift (NFS) behavior of this mass nanosensor with different attached nanoparticles is investigated via Galerkin method. Finally, a comprehensive parametric analysis is performed to reveal the influence of inhomogeneity index, porosity distributed pattern and porosity volume fraction of core material, size-dependent parameters, as well as the external electric voltage and magnetic potential on the NFS performance of the NEMS mass nanosensor. The obtained results have illustrated that combining PEM surface and FGP core can present significant improvement on the sensitivity of the NEMS mass nanosensor for detecting nanoparticles. The sandwich design strategy for the mass nanosensor proposed in this work would be highly valuable for designing high-performance mass nanosensor in biomedical and industrial applications.

In the past two decades, auxetic metamaterials have shown their potential in many fields such as energy absorption and vibration mitigation. Many mechanisms have been proposed to guide the design of their microstructures. More recently, structural optimization methods, especially topology optimization, have been employed for the design and optimization of metamaterials. In this paper, topology optimization was employed with the SIMP method and MMA optimizer for the design of auxetic metamaterials. The negative Poisson’s ratio was verified by numerical simulation. Bandgap study was also conducted on the optimized layout and it showed that the optimization also achieved auxetic metamaterials with two narrow locally resonant bandgaps in addition to broadening and lowering the bandgap of the initial configuration.

Shear stress concentrations may promote damage and failure processes. Quantities of studies have focused on the direct shear loading test, while the analytical model has not yet been studied in depth. Aiming to fill the knowledge gap, the theoretical and numerical analyses of the shear stress distribution in the shear band were investigated. In order to reflect the variation in the stress state, the differential element method was first used. The shear stress distribution equation was derived from the stress equilibrium, geometric and physical equations. The shear stress distribution was plotted, using the proposed equation. After that, the ratio of yield strength to crack initiation strength was calculated. The analytical model was analyzed with FDEM simulation, and the results were compared with those obtained from the laboratory tests. Using the elastoplastic theory, the damage evolution and process in rock were characterized from laboratory scale. The implication for underground engineering analysis was finally discussed with a case study of strain rockburst in hard rock. The analytical model and results could provide a fundamental basis for stability analysis in geotechnical engineering.

In this paper, an improved Irwin’s model for power-law hardening materials is established through the static equivalence between the linear elastic stress solution and the stress redistribution in the plasticity-affected zone (PAZ) under small-scale yielding (SSY) conditions. HRR solution is adopted to describe the stress field within the crack-tip plastic zone (CTPZ). Analytical expressions of the effective stress intensity factor (SIF) and the size of PAZ are derived to illustrate the effect of CTPZ on the fracture behavior for power-law hardening materials. Influences of external load and hardening exponent on fracture behavior are explored. The proposed model can assess the toughening effect of CTPZ accurately using the SIF ratio, which is always smaller than 1. This model can be applied to various materials obeying power-law hardening constitutive equations. It will reduce to the extended Irwin’s model for elastic-perfectly plastic materials in the limiting case.